Cas no 835619-72-2 (1H-Indole-3-propanoic acid,1-[(3,4-dichlorophenyl)sulfonyl]-5-methoxy-, methyl ester)

• Product name: 1H-Indole-3-propanoic acid,1-[(3,4-dichlorophenyl)sulfonyl]-5-methoxy-, methyl ester
• CAS No: 835619-72-2
• MF: C₁₉H₁₇NO₅SCl₂
• MW: 442.31298
• CID: 1815461
• PubChem ID: 58843079

1H-Indole-3-propanoic acid,1-[(3,4-dichlorophenyl)sulfonyl]-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid,1-[(3,4-dichlorophenyl)sulfonyl]-5-methoxy-, methyl ester
• 3-[1-(3,4-dichloro-benzenesulfonyl)-5-methoxy-1H-indol-3-yl]-propionic acid methyl ester
• 835619-72-2
• DB-347889
• SCHEMBL3035930

• Inchi： InChI=1S/C19H17Cl2NO5S/c1-26-13-4-7-18-15(9-13)12(3-8-19(23)27-2)11-22(18)28(24,25)14-5-6-16(20)17(21)10-14/h4-7,9-11H,3,8H2,1-2H3
• InChI Key： VOESQROQOGUCOZ-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N(C=C2CCC(=O)OC)S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

• Exact Mass: 441.0204492g/mol
• Monoisotopic Mass: 441.0204492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83Ų